4,5-Dichloro-8-methyl-2-phenylquinoline

• CAS No.: 1155604-94-6
• Molecular Formula: C16H11Cl2N
• Molecular Weight: 288.2 g/mol
• IUPAC Name: 4,5-dichloro-8-methyl-2-phenylquinoline
• InChI: InChI=1S/C16H11Cl2N/c1-10-7-8-12(17)15-13(18)9-14(19-16(10)15)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: QWXRJFRIGUDWPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)C(=CC(=N2)C3=CC=CC=C3)Cl

Description

4,5-Dichloro-8-methyl-2-phenylquinoline is a quinoline derivative characterized by the presence of chlorine atoms at the 4th and 5th positions, a methyl group at the 8th position, and a phenyl group at the 2nd position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,5-Dichloro-8-methyl-2-phenylquinoline typically involves the Skraup synthesis, which is a classical method for quinoline derivatives. The process starts with the condensation of aniline derivatives with glycerol in the presence of sulfuric acid and an oxidizing agent like nitrobenzene. Subsequent chlorination and methylation steps are employed to introduce the chlorine and methyl groups, respectively.

Industrial Production Methods: In an industrial setting, the compound can be synthesized using continuous flow reactors, which offer better control over reaction conditions and improved safety profiles. The use of catalysts such as palladium or nickel can enhance the efficiency of the chlorination and methylation steps.

Chemical Reactions Analysis

Types of Reactions: 4,5-Dichloro-8-methyl-2-phenylquinoline undergoes various chemical reactions, including:

• Oxidation: The compound can be oxidized to form quinone derivatives.

• Reduction: Reduction reactions can lead to the formation of hydroquinoline derivatives.

• Substitution: Electrophilic and nucleophilic substitution reactions can occur at the chlorine and methyl positions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) are often used.

• Substitution: Reagents such as hydrochloric acid (HCl) for electrophilic substitution and sodium amide (NaNH₂) for nucleophilic substitution.

Major Products Formed:

• Oxidation: Quinone derivatives.

• Reduction: Hydroquinoline derivatives.

• Substitution: Chlorinated and methylated quinoline derivatives.

Scientific Research Applications

4,5-Dichloro-8-methyl-2-phenylquinoline has several scientific research applications:

• Chemistry: It serves as a precursor for the synthesis of more complex quinoline derivatives.

• Biology: The compound is used in the study of biological systems, particularly in understanding the interaction of quinoline derivatives with biological targets.

• Industry: The compound is used in the manufacture of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 4,5-Dichloro-8-methyl-2-phenylquinoline exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit specific enzymes or bind to receptors, leading to biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

4,5-Dichloro-8-methyl-2-phenylquinoline is compared with other similar quinoline derivatives, such as:

• Chloroquine: Used as an antimalarial drug.

• Quinine: Another antimalarial agent.

• Methaqualone: A sedative and hypnotic medication.

Uniqueness: 4,5-Dichloro-8-methyl-2-phenylquinoline is unique due to its specific substitution pattern, which influences its chemical reactivity and biological activity. This compound's distinct structure allows for targeted applications in various fields, making it a valuable tool in scientific research and industrial processes.

Biological Activity

4,5-Dichloro-8-methyl-2-phenylquinoline is a compound that belongs to the quinoline family, which has garnered attention due to its diverse biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.

• CAS Number : 1155604-94-6
• Molecular Formula : C16H12Cl2N
• Molecular Weight : 299.18 g/mol
• IUPAC Name : 4,5-dichloro-8-methyl-2-phenylquinoline

Synthesis

The synthesis of 4,5-Dichloro-8-methyl-2-phenylquinoline typically involves multi-step organic reactions. Common methods include:

• Chlorination : Using chlorinating agents to introduce chlorine atoms at the 4 and 5 positions.
• Methylation : Methylating agents are used to add a methyl group at the 8 position.
• Phenyl Substitution : The phenyl group is introduced through electrophilic aromatic substitution reactions.

Antimicrobial Activity

Research indicates that quinoline derivatives, including 4,5-Dichloro-8-methyl-2-phenylquinoline, exhibit significant antimicrobial properties. In vitro studies have shown that this compound can inhibit the growth of various bacterial strains, including:

• Staphylococcus aureus
• Escherichia coli

The minimum inhibitory concentration (MIC) values for these strains were found to be comparable to standard antibiotics, indicating its potential as an antimicrobial agent.

Anticancer Properties

Several studies have explored the anticancer potential of quinoline derivatives. For instance, derivatives similar to 4,5-Dichloro-8-methyl-2-phenylquinoline have been evaluated for their ability to inhibit cancer cell proliferation in various human cancer cell lines. The results indicated that these compounds can induce apoptosis and cell cycle arrest in cancer cells .

Cell Line	IC50 (µM)
COLO205	0.5
H460	0.7
Hep3B	0.6

The mechanism by which 4,5-Dichloro-8-methyl-2-phenylquinoline exerts its biological effects is believed to involve:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cell proliferation and survival.
• DNA Intercalation : It may intercalate into DNA strands, disrupting replication and transcription processes.
• Reactive Oxygen Species (ROS) Generation : The compound can induce oxidative stress in cells, leading to apoptosis.

Case Studies

• Antimicrobial Study : A study conducted by Rbaa et al. demonstrated that derivatives of quinoline exhibited significant antibacterial activity against Pseudomonas aeruginosa and Klebsiella pneumonia, with inhibition zones measuring up to 25 mm compared to standard drugs .
• Anticancer Study : In a recent investigation into the anticancer effects of quinoline derivatives, it was found that compounds similar to 4,5-Dichloro-8-methyl-2-phenylquinoline displayed potent activity against multiple cancer cell lines with IC50 values ranging from 0.5 µM to 1 µM .